Cas no 27719-81-9 (Butanamide, 4-oxo-)
Butanamide, 4-oxo- structure
Product Name:Butanamide, 4-oxo-
CAS No:27719-81-9
MF:C4H7NO2
MW:101.103881120682
CID:266433
PubChem ID:20096805
Update Time:2025-04-19
Butanamide, 4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 4-oxo-
- 4-oxobutanamide
- 3-Formylpropionamide
- Succinaldehydamide(8CI)
- SCHEMBL712491
- SCHEMBL22282988
- 27719-81-9
- DTXSID30602354
-
- Inchi: 1S/C4H7NO2/c5-4(7)2-1-3-6/h3H,1-2H2,(H2,5,7)
- InChI Key: WUOVJZPIPLAQBE-UHFFFAOYSA-N
- SMILES: O=C(CCC=O)N
Computed Properties
- Exact Mass: 101.04771
- Monoisotopic Mass: 101.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 79.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- PSA: 60.16
Butanamide, 4-oxo- Related Literature
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Carlotta Figliola,Estelle Marchal,Brandon R. Groves,Alison Thompson RSC Adv. 2019 9 14078
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V. Zohrabi-Kalantari,F. Wilde,R. Grünert,P. J. Bednarski,A. Link Med. Chem. Commun. 2014 5 203
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3. The effect of pendant group structure on the thermoresponsive properties of N-substituted polyestersJohn P. Swanson,Megan A. Cruz,Leanna R. Monteleone,Michael R. Martinez,Philip J. Costanzo,Abraham Joy Polym. Chem. 2017 8 7195
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Shubham Pandey,Simran Aggarwal,Ritu Choudhary,Satish K. Awasthi RSC Adv. 2022 12 15787
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Thomas Woodhall,Gavin Williams,Alan Berry,Adam Nelson Org. Biomol. Chem. 2005 3 1795
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